Cas no 1805194-06-2 (5-Amino-2-chloro-4-(difluoromethyl)pyridine)

• Product Name: 5-Amino-2-chloro-4-(difluoromethyl)pyridine
• CAS No: 1805194-06-2
• MF: C₆H₅ClF₂N₂
• MW: 178.567106962204
• CID: 4926623
• Update Time: 2025-06-15

5-Amino-2-chloro-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-chloro-4-(difluoromethyl)pyridine

• Inchi： 1S/C6H5ClF2N2/c7-5-1-3(6(8)9)4(10)2-11-5/h1-2,6H,10H2
• InChI Key： FXZILBVPBSFULN-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)F)=C(C=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9

Additional information on 5-Amino-2-chloro-4-(difluoromethyl)pyridine

Introduction to 5-Amino-2-chloro-4-(difluoromethyl)pyridine (CAS No. 1805194-06-2) in Modern Chemical and Pharmaceutical Research

5-Amino-2-chloro-4-(difluoromethyl)pyridine, identified by the chemical identifier CAS No. 1805194-06-2, is a significant compound in the realm of pharmaceutical and chemical synthesis. This heterocyclic aromatic amine features a pyridine core substituted with an amino group at the 5-position, a chlorine atom at the 2-position, and a difluoromethyl group at the 4-position. The unique structural arrangement of these functional groups imparts distinct reactivity and makes it a valuable intermediate in the development of various bioactive molecules.

The compound's significance is underscored by its utility in synthesizing pharmacologically relevant molecules. Specifically, the presence of the amino group allows for further derivatization via amide bond formation, while the chloro and difluoromethyl substituents enhance lipophilicity and metabolic stability, critical factors in drug design. Recent advancements in medicinal chemistry have leveraged this scaffold to explore novel therapeutic agents targeting a range of diseases.

In the context of oncology research, 5-Amino-2-chloro-4-(difluoromethyl)pyridine has been employed as a key building block in the synthesis of kinase inhibitors. Kinases are enzymes pivotal in cell signaling pathways, and their dysregulation is often associated with cancer progression. By designing molecules that selectively inhibit aberrant kinase activity, researchers aim to develop treatments with improved efficacy and reduced side effects. The structural features of this compound facilitate interactions with ATP pockets in kinase domains, making it a promising candidate for further optimization.

Furthermore, the difluoromethyl group is a well-documented pharmacophore that enhances drug properties such as bioavailability and resistance profiles. Its incorporation into small molecules has been linked to improved pharmacokinetic profiles, as demonstrated by numerous clinical candidates that have entered late-stage development. The electron-withdrawing nature of the difluoromethyl moiety also contributes to enhanced binding affinity by modulating electronic distributions around the active site.

Recent studies have highlighted the compound's role in developing antiviral agents. The pyridine scaffold is frequently found in nucleoside analogs and protease inhibitors used against viral infections. Researchers have hypothesized that modifications around this core structure could yield novel inhibitors targeting viral polymerases or proteases. Preliminary computational studies suggest that 5-Amino-2-chloro-4-(difluoromethyl)pyridine derivatives exhibit favorable interactions with viral enzyme active sites, warranting further experimental validation.

The synthesis of this compound involves multi-step organic transformations, typically starting from commercially available pyridine precursors. Key synthetic steps include halogenation at the 2-position followed by nucleophilic substitution at the 4-position with a difluoromethylating agent. Advances in catalytic methods have enabled more efficient and scalable production processes, reducing costs and improving yields. Such improvements are crucial for transitioning promising candidates into clinical trials.

From a computational chemistry perspective, molecular modeling has been instrumental in understanding the binding modes of 5-Amino-2-chloro-4-(difluoromethyl)pyridine derivatives with biological targets. Techniques such as docking simulations and molecular dynamics studies provide insights into how structural modifications influence binding affinity and selectivity. These insights guide medicinal chemists in designing next-generation compounds with optimized properties.

The compound's versatility extends to agrochemical applications as well. Pyridine-based compounds are widely used as intermediates in synthesizing herbicides and fungicides due to their ability to interact with biological targets in plants and pathogens. Researchers are exploring derivatives of 5-Amino-2-chloro-4-(difluoromethyl)pyridine as potential candidates for next-generation crop protection agents that offer improved environmental safety profiles.

In conclusion, 5-Amino-2-chloro-4-(difluoromethyl)pyridine (CAS No. 1805194-06-2) represents a cornerstone molecule in contemporary chemical research. Its unique structural features make it an invaluable intermediate for developing novel therapeutics across multiple therapeutic areas, including oncology, virology, and agrochemistry. Continued exploration of its derivatives promises to yield innovative solutions to global health challenges while adhering to stringent safety and efficacy standards.